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Compound of Interest

Compound Name: NSC2805

Cat. No.: B1680210

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with NSC2805. It includes detailed
operational protocols, personal protective equipment (PPE) requirements, and disposal plans
to ensure the safe handling of this compound in a laboratory setting.

. Compound Information and Hazards

NSC2805 is an inhibitor of the WWP2 E3 ubiquitin ligase, utilized in cancer research.[1][2][3]
While specific toxicological properties of NSC2805 are not extensively detailed in publicly
available literature, it is prudent to handle it as a potentially hazardous chemical. Standard
laboratory safety protocols should be strictly followed.

Chemical Properties:

Property Value

CAS Number 4371-34-0
Molecular Formula C14H1404
Molecular Weight 246.26 g/mol [4]
Appearance Solid powder[4]
Solubility Soluble in DMSO[4]
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Il. Personal Protective Equipment (PPE)

A comprehensive hazard assessment should be conducted to determine the necessary PPE
for any procedure involving NSC2805.[5] The following table summarizes the recommended
PPE.

PPE Category Item Specifications

] Safety glasses with side Must be worn at all times in the
Eye and Face Protection )
shields or goggles laboratory.

Should be worn when handling

Hand Protection Nitrile gloves ) )
the compound or its solutions.
) Must be worn to protect from
Body Protection Laboratory coat )
potential splashes.
Use in a well-ventilated area. A
Not generally required for fume hood should be used

Respiratory Protection N ]
small quantities when handling larger

quantities or creating aerosols.

lll. Operational Plan: Handling and Storage

A. Engineering Controls:

o Work in a well-ventilated laboratory.

o Use a chemical fume hood for procedures that may generate dust or aerosols.

B. Handling Procedures:

* Read and understand the Safety Data Sheet (SDS) before working with NSC2805.
» Avoid inhalation of dust and contact with skin and eyes.

» Weigh the compound in a chemical fume hood or a designated weighing area with local
exhaust ventilation.
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e Prepare solutions in a chemical fume hood.
e Wash hands thoroughly after handling.

C. Storage:

Store in a tightly sealed container.

Keep in a dry, dark, and cool place.

Short-term storage (days to weeks) at O - 4 °C.[4]

Long-term storage (months to years) at -20 °C.[4]

IV. Disposal Plan

All waste materials contaminated with NSC2805 must be treated as hazardous waste and
disposed of according to institutional and local regulations.

A. Waste Segregation:

¢ Solid Waste: Contaminated items such as gloves, pipette tips, and weighing paper should be
collected in a designated, labeled hazardous waste container.

o Liquid Waste: Solutions containing NSC2805 should be collected in a separate, labeled
hazardous waste container. Do not pour down the drain.

o Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps
container.

B. Disposal Procedure:

o Ensure all waste containers are properly labeled with the contents, including the name
"NSC2805" and any solvents used.

o Store waste containers in a designated satellite accumulation area.
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» Contact your institution's Environmental Health and Safety (EHS) office for pickup and

disposal of hazardous waste.

V. Experimental Workflow and Signaling Pathway

The following diagrams illustrate a typical experimental workflow for studying the effect of
NSC2805 and its known signaling pathway.
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Caption: A typical experimental workflow for investigating the effects of NSC2805.
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Caption: The inhibitory effect of NSC2805 on the WWP?2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
NSC2805]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680210#personal-protective-equipment-for-
handling-nsc2805]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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